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Compound of Interest

Compound Name: 4-Bromo-1-chloroisoquinoline

Cat. No.: B1267708 Get Quote

An In-depth Technical Guide to 4-Bromo-1-
chloroisoquinoline
This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 4-Bromo-1-chloroisoquinoline, tailored for researchers,

scientists, and professionals in drug development.

Core Chemical Properties and Structure
4-Bromo-1-chloroisoquinoline is a halogenated isoquinoline derivative.[1][2] The presence of

chlorine and bromine atoms at positions 1 and 4, respectively, makes it a valuable intermediate

for further chemical modifications.[1][2] Its structure is foundational for the synthesis of more

complex heterocyclic systems.[3]

Physicochemical and Structural Data
The key quantitative data for 4-Bromo-1-chloroisoquinoline are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₅BrClN [4][5][6]

Molecular Weight 242.5 g/mol [4][5][6]

CAS Number 66728-98-1 [1][5][6]

Melting Point 97 °C (decomposes) [2]

Boiling Point (Predicted) 328.8 ± 22.0 °C [2]

Density (Predicted) 1.673 ± 0.06 g/cm³ [2]

pKa (Predicted) -0.02 ± 0.31 [2]

Appearance White to off-white solid [2]

IUPAC Name 4-bromo-1-chloroisoquinoline [4][6]

SMILES
ClC1=C2C=CC=CC2=C(Br)C=

N1
[4]

InChI
InChI=1S/C9H5BrClN/c10-8-5-

12-9(11)7-4-2-1-3-6(7)8/h1-5H
[2][5]

InChIKey
HRWILRGBDZGABZ-

UHFFFAOYSA-N
[2][4][5]

Experimental Protocols
The synthesis of 4-Bromo-1-chloroisoquinoline can be achieved from 4-bromo-1(2H)-

isoquinolinone. The following is a general laboratory procedure.

Synthesis of 4-Bromo-1-chloroisoquinoline from 4-
Bromoisoquinolin-1-ol
A mixture of 4-bromoisoquinolin-1-ol (1.4 g, 5.80 mmol) and phosphorus oxychloride (POCl₃,

8.9 g, 58.09 mmol, 10 equivalents) is heated to reflux with stirring.[2] The reaction progress is

monitored using liquid chromatography-mass spectrometry (LCMS).[2] After completion

(typically around 4 hours), the mixture is cooled to room temperature.[2] The reaction is then

quenched by carefully pouring it onto ice water (100 mL).[2] The product is extracted with ethyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1467
https://www.finetechnology-ind.com/prod/detail/66728-98-1
https://www.achemblock.com/q53648-4-bromo-1-chloroisoquinoline.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1467
https://www.finetechnology-ind.com/prod/detail/66728-98-1
https://www.achemblock.com/q53648-4-bromo-1-chloroisoquinoline.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4695620_EN.htm
https://www.finetechnology-ind.com/prod/detail/66728-98-1
https://www.achemblock.com/q53648-4-bromo-1-chloroisoquinoline.html
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1467
https://www.achemblock.com/q53648-4-bromo-1-chloroisoquinoline.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1467
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://www.finetechnology-ind.com/prod/detail/66728-98-1
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1467
https://www.finetechnology-ind.com/prod/detail/66728-98-1
https://www.benchchem.com/product/b1267708?utm_src=pdf-body
https://www.benchchem.com/product/b1267708?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4695620.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acetate (3 x 25 mL).[2] The combined organic phases are washed sequentially with water (3 x

20 mL), dried, and concentrated to yield the final product.[2]

Synthesis Workflow

Start: 4-Bromoisoquinolin-1-ol
+ POCl3 (10 equiv.)

Heat to reflux with stirring
(approx. 4 hours)

Monitor reaction by LCMS

Cool to room temperature

Reaction Complete

Quench with ice water

Extract with Ethyl Acetate
(3x)

Wash with water
(3x)

Final Product:
4-Bromo-1-chloroisoquinoline
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Caption: Workflow for the synthesis of 4-Bromo-1-chloroisoquinoline.

Applications in Research and Drug Development
4-Bromo-1-chloroisoquinoline is a versatile building block in organic synthesis and medicinal

chemistry.

Cross-Coupling Reactions: The presence of two different halogen atoms at distinct positions

allows for selective metal-catalyzed cross-coupling reactions, enabling the introduction of

various functional groups.[1][3] This makes it a key intermediate in the construction of

complex heterocyclic systems.[3]

Pharmaceutical Synthesis: This compound serves as a precursor in the preparation of

various pharmaceuticals.[1][2] The isoquinoline scaffold is a common feature in many

biologically active molecules. Halogenated isoquinolines, in particular, are promising for

developing novel therapeutic agents due to the influence of halogens on properties like

lipophilicity and electronic character, which can significantly impact interactions with

biological targets.[7]

Anticancer and Anti-inflammatory Research: It is used in research to design and synthesize

novel isoquinoline-based molecules with potential anticancer and anti-inflammatory

properties.[3] For instance, 4-Bromo-isoquinoline derivatives have been used to create

thiosemicarbazones that have shown antitumor activity against leukemia.[7]
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Caption: Logical relationships of 4-Bromo-1-chloroisoquinoline's applications.

Safety and Handling
4-Bromo-1-chloroisoquinoline should be handled with care in a well-ventilated area, using

appropriate personal protective equipment, including gloves and eye protection.[6] It is

important to avoid breathing in dust, fumes, or vapors.[6] Store the compound under an inert

atmosphere (nitrogen or argon) at 2-8°C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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